Cas no 7499-39-0 (2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid)

2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid structure
7499-39-0 structure
Product name:2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid
CAS No:7499-39-0
MF:C22H24O2
MW:320.424766540527
CID:980877
PubChem ID:348379

2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1,12-dimethyl-5,6,6a,7,8,12b-hexahydrobenzo[c]phenanthren-5-yl)acetic Acid
    • NSC-407652
    • 7499-39-0
    • DTXSID20324755
    • NSC407652
    • Inchi: InChI=1S/C22H24O2/c1-13-5-3-7-15-9-10-16-11-17(12-19(23)24)18-8-4-6-14(2)21(18)22(16)20(13)15/h3-8,16-17,22H,9-12H2,1-2H3,(H,23,24)
    • InChI Key: XWLULYBRJARUIE-UHFFFAOYSA-N
    • SMILES: CC1=C2C3C(CCC2=CC=C1)CC(C4=CC=CC(=C34)C)CC(=O)O

Computed Properties

  • Exact Mass: 320.17772
  • Monoisotopic Mass: 320.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

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